N-(benzo[d][1,3]dioxol-5-yl)-4-(2-methyl-6-((4-methylpyridin-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-[2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C23H25N7O3/c1-15-5-6-24-20(11-15)28-21-13-22(26-16(2)25-21)29-7-9-30(10-8-29)23(31)27-17-3-4-18-19(12-17)33-14-32-18/h3-6,11-13H,7-10,14H2,1-2H3,(H,27,31)(H,24,25,26,28)
• InChI Key: WRAQNXGRCXTBGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC2=CC(=NC(=N2)C)N3CCN(CC3)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H25N7O3
• Molecular Weight: 447.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-4-(2-methyl-6-((4-methylpyridin-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C23H25N7O3 and its molecular weight is 447.499. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-4-(2-methyl-6-((4-methylpyridin-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-4-(2-methyl-6-((4-methylpyridin-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Heterocyclic Carboxamides as Potential Antipsychotic Agents : Heterocyclic analogues of a compound were evaluated for their potential as antipsychotic agents, showing potent in vivo activities comparable to known drugs, with reduced activity in models predictive of extrapyramidal side effects, suggesting antipsychotic activity without significant side effects (Norman et al., 1996).

• Anti-Inflammatory and Analgesic Agents Derived from Visnaginone and Khellinone : A study synthesized novel compounds from visnaginone and khellinone that exhibited significant cyclooxygenase inhibition, along with analgesic and anti-inflammatory activities. The compounds showed high COX-2 selectivity and comparable efficacy to sodium diclofenac, a standard drug (Abu‐Hashem et al., 2020).

• Antiviral Activities Against Bird Flu Influenza : Benzamide-based 5-aminopyrazoles and their derivatives were synthesized and evaluated for their antiviral activities against bird flu influenza H5N1. Several compounds showed significant viral reduction, highlighting their potential as antiviral agents (Hebishy et al., 2020).

• PET Imaging of IRAK4 in Neuroinflammation : A study on the synthesis of a novel compound for potential PET imaging of IRAK4 enzyme in neuroinflammation showcases the compound's synthesis, highlighting its potential in neuroinflammatory disease research (Wang et al., 2018).

• Antineoplastic Activity in Chronic Myelogenous Leukemia : Flumatinib, a tyrosine kinase inhibitor, was studied in chronic myelogenous leukemia (CML) patients to identify its metabolites and main metabolic pathways. The study provides insights into flumatinib's metabolism, which is crucial for its therapeutic efficacy and safety profile (Gong et al., 2010).